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Compound of Interest

Compound Name: N,N-Bis(2-chloroethyl)acetamide

Cat. No.: B1329722

N,N-Bis(2-chloroethyl)acetamide: A Technical
Overview

This guide provides essential information regarding the molecular properties of N,N-Bis(2-
chloroethyl)acetamide, a chemical compound of interest to researchers and professionals in
the field of drug development and organic chemistry.

Core Molecular Data

The fundamental molecular characteristics of N,N-Bis(2-chloroethyl)acetamide are
summarized below. This data is crucial for a variety of scientific applications, including
stoichiometry, reaction kinetics, and analytical chemistry.

Property Value
Molecular Formula C6H11CI2NO[1][2]
Molecular Weight 184.06 g/mol [1][3]

Data Acquisition Workflow

The process for obtaining and verifying the molecular data presented in this guide follows a
straightforward and systematic approach. The diagram below illustrates the logical flow from
initial query to final data presentation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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